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Compound of Interest

Compound Name: Trimethylsulfoxonium Bromide

Cat. No.: B049335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability, reactivity, and safe

handling of trimethylsulfoxonium bromide. The information is compiled from various safety

data sheets and chemical literature to ensure a thorough understanding for professionals in

research and development.

Chemical and Physical Properties
Trimethylsulfoxonium bromide is a white crystalline solid commonly used in organic

synthesis, particularly as a precursor to the Corey-Chaykovsky reagent.[1][2] Its physical and

chemical properties are summarized in the table below for easy reference.
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Property Value References

Molecular Formula C₃H₉BrOS [3][4]

Molecular Weight 173.07 g/mol [3][4]

Appearance White crystalline solid/powder [2][4]

Melting Point 188-191°C, 252°C (lit.) [3][5]

Solubility

Soluble in polar solvents like

water and alcohols; insoluble

in non-polar solvents.

[2]

Density 1.440 g/cm³ [4]

Hygroscopic Nature
Tends to absorb moisture from

the air.
[2]

Stability and Decomposition
Trimethylsulfoxonium bromide is generally stable under recommended storage conditions.[6]

However, it is susceptible to decomposition under certain conditions, particularly at elevated

temperatures.[1]

Storage:

Store in a cool, dry, well-ventilated area in a tightly closed container.[6][7][8]

Protect from moisture and direct sunlight.[6][9]

Recommended storage is at room temperature in an inert atmosphere.[6]

Thermal Decomposition: The thermal decomposition of trimethylsulfoxonium bromide is an

irreversible process that can be hazardous.[1] The decomposition pathway involves

isomerization to an unstable intermediate, which then degrades into several by-products.[1]

This process can be autocatalytic and exothermic, especially in the presence of impurities like

hydrogen bromide.[1]
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Hazardous Decomposition Products: Upon decomposition, trimethylsulfoxonium bromide
can release irritating and toxic gases and vapors, including:

Carbon oxides (CO, CO₂)[6]

Hydrogen sulfide (H₂S)[6]

Sulfur oxides

Hydrogen bromide (HBr)[1]

The decomposition pathway is visualized in the diagram below.

Trimethylsulfoxonium Bromide
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Figure 1: Thermal Decomposition Pathway of Trimethylsulfoxonium Bromide.

Reactivity
Incompatible Materials:

Strong oxidizing agents: Avoid contact with strong oxidizing agents.[6][7]

Acids: The presence of acid can lead to the decomposition of dimethyl sulfoxide, a precursor,

which can initiate a continuous decomposition reaction.[4]

Synthesis and Ylide Formation: Trimethylsulfoxonium bromide is synthesized from the

reaction of dimethyl sulfoxide (DMSO) and methyl bromide.[1][4] This reaction is exothermic

and requires careful temperature control to prevent runaway decomposition.[1][4] A key

application of this compound is its conversion to dimethylsulfoxonium methylide (the Corey-
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Chaykovsky reagent) upon deprotonation with a strong base.[1] This ylide is a valuable

intermediate in organic synthesis for the preparation of epoxides and cyclopropanes.[1][2]

The general workflow for the synthesis and subsequent ylide formation is depicted below.

Synthesis of Trimethylsulfoxonium Bromide

Ylide Formation
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Methyl Bromide
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Figure 2: Synthesis and Ylide Formation Workflow.
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Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling of trimethylsulfoxonium bromide is crucial to minimize exposure and ensure

laboratory safety.[8]

Engineering Controls:

Handle in a well-ventilated place.[3]

Use local exhaust ventilation to keep airborne concentrations low.[7][8]

Ensure safety shower and eye-wash facilities are readily available.[7]

Personal Protective Equipment (PPE): A summary of recommended PPE is provided in the

table below.

PPE Type Specification References

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields or

chemical safety goggles.

[3][6][8]

Skin Protection

Wear appropriate protective

gloves (inspected prior to use)

and impervious clothing.

[3][6][8]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA approved

respirator.

[6][8]

General Hygiene:

Wash hands thoroughly after handling.[8]

Avoid contact with skin, eyes, and clothing.[8]
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Do not ingest or inhale.[8]

Minimize dust generation and accumulation.[8]

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.[8]

Exposure Route First Aid Procedure References

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

[3][6][8]

Skin Contact

Remove contaminated clothing

immediately. Wash off with

soap and plenty of water for at

least 15 minutes.

[3][8]

Eye Contact

Rinse with pure water for at

least 15 minutes, occasionally

lifting the upper and lower

eyelids.

[3][8]

Ingestion

Do not induce vomiting. Rinse

mouth with water. Never give

anything by mouth to an

unconscious person.

[3][6][8]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[6] Evacuate

personnel to safe areas.[3]

Containment: Prevent further leakage or spillage if safe to do so.[6]
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Cleanup: Sweep up or absorb the material and place it into a suitable, clean, dry, closed

container for disposal.[8] Avoid creating dust.[6]

Environmental Precautions: Do not let the chemical enter drains.[3] Discharge into the

environment must be avoided.[3]

Experimental Protocols: Illustrative Workflows
While specific experimental protocols for stability and reactivity testing of

trimethylsulfoxonium bromide are not detailed in the provided search results, the following

diagrams illustrate generalized workflows for such assessments.
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Figure 3: Generalized Workflow for Stability Assessment.
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Figure 4: Generalized Workflow for Reactivity Assessment.

Disposal Considerations
Disposal of trimethylsulfoxonium bromide and its contaminated packaging must be in

accordance with applicable regional, national, and local laws and regulations.[6][7] Do not

reuse empty containers.[6]

This guide is intended to provide comprehensive information for the safe handling and use of

trimethylsulfoxonium bromide in a research and development setting. Always refer to the
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specific Safety Data Sheet (SDS) for the material you are using and follow your institution's

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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